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These application notes provide a detailed protocol for measuring the activity of pyruvate
kinase (PK), with a specific focus on the activation of the M2 isoform (PKM2) by the small
molecule activator TEPP-46. This assay is crucial for studying the role of PKM2 in various
physiological and pathological processes, including cancer metabolism, and for the screening
and characterization of novel PKM2 modulators.

Introduction

Pyruvate kinase is a key enzyme in the glycolytic pathway, catalyzing the final, rate-limiting
step: the conversion of phosphoenolpyruvate (PEP) to pyruvate, with the concomitant
production of ATP.[1] The M2 isoform of pyruvate kinase (PKM2) is of particular interest in
cancer research as it can exist in a highly active tetrameric form or a less active dimeric form.
[2][3] The dimeric form of PKM2 plays a non-canonical role in promoting anabolic metabolism
and gene transcription, which supports tumor growth.[3][4]
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TEPP-46 is a potent and selective small-molecule activator of PKM2.[5][6] It stabilizes the
tetrameric conformation of PKM2, thereby increasing its enzymatic activity and shifting cancer
cell metabolism from anabolic processes towards ATP production.[2][7] This has been shown to
suppress tumor growth in preclinical models.[7] The following protocol describes a robust and
reliable method to measure PKM2 activity in response to TEPP-46 using a lactate
dehydrogenase (LDH)-coupled enzyme assay.[5][8][9]

Principle of the Assay

The activity of pyruvate kinase is determined using a coupled enzyme assay. In the first
reaction, pyruvate kinase catalyzes the transfer of a phosphate group from PEP to ADP,
producing pyruvate and ATP. The pyruvate generated is then utilized in a second reaction by
lactate dehydrogenase (LDH), which catalyzes the reduction of pyruvate to lactate. This second
reaction consumes NADH, which can be monitored by the decrease in absorbance at 340 nm.
[8][9][10][11] The rate of NADH oxidation is directly proportional to the pyruvate kinase activity.

Experimental Protocols
Materials and Reagents

Reagent Supplier Catalog Number
TEPP-46 Selleck Chemicals S7333

Pyruvate Kinase Assay Kit Sigma-Aldrich MAKOQ72
Recombinant Human PKM2 Abcam ab128551

96-well UV-transparent flat- )
Corning 3635
bottom plates

Spectrophotometric multiwell
(e.g., SpectraMax)
plate reader

Note: A commercially available pyruvate kinase activity assay kit is recommended as it provides
optimized buffers and substrates. Alternatively, individual reagents can be prepared.

Preparation of Reagents
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» Pyruvate Kinase Assay Buffer (if not using a kit): 50 mM Tris-HCI (pH 7.5), 100 mM KCI, 5
mM MgCI2.

e TEPP-46 Stock Solution (10 mM): Dissolve TEPP-46 in DMSO. Store at -20°C. Further dilute
in assay buffer to desired working concentrations just before use.

e Cell Lysate Preparation:

o Culture cells to the desired confluency. Treat with TEPP-46 or vehicle (DMSO) for the
desired time (e.g., 1-4 hours).[5][12]

o Wash cells with ice-cold PBS.

o Lyse cells in 4 volumes of ice-cold pyruvate kinase assay buffer containing a protease
inhibitor cocktail.

o Centrifuge the lysate at 15,000 x g for 10 minutes at 4°C to remove insoluble material.[13]

o Determine the protein concentration of the supernatant using a standard protein assay
(e.g., BCA).

o Normalize the protein concentration of all samples with the assay buffer.

Assay Procedure (LDH-Coupled Method)

o Prepare Reaction Mix: For each well, prepare a reaction mix containing:

[e]

Pyruvate Kinase Assay Buffer

o

1 mM Phosphoenolpyruvate (PEP)

1 mM ADP

[¢]

0.2 mM NADH

[¢]

[e]

1-2 units/mL Lactate Dehydrogenase (LDH)

e Set up the Plate:
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o Blank: Add reaction mix without sample.

o Samples: Add 5-20 ug of cell lysate or an appropriate amount of recombinant PKM2 to
each well.

o TEPP-46 Treatment: For in vitro activation, add varying concentrations of TEPP-46 to the
wells containing the sample. Ensure the final DMSO concentration is consistent across all
wells and does not exceed 0.5%.

« Initiate the Reaction: Add the sample/TEPP-46 mixture to the reaction mix in the 96-well
plate. The final volume in each well should be 100-200 pL.

o Measure Absorbance: Immediately place the plate in a microplate reader pre-set to 25°C or
37°C. Measure the absorbance at 340 nm every 30-60 seconds for 10-30 minutes.

Data Analysis

e Calculate the Rate of NADH Consumption: Determine the change in absorbance per minute
(AA340/min) from the linear portion of the kinetic curve for each sample.

o Calculate Pyruvate Kinase Activity: Use the Beer-Lambert law to calculate the enzyme
activity. The extinction coefficient for NADH at 340 nm is 6.22 mM~icm~1.

Activity (U/mg) = (AA340/min) / (6.22 * mg of protein) * reaction volume (mL) / path length
(cm)

One unit (U) of pyruvate kinase is defined as the amount of enzyme that catalyzes the
formation of 1 umole of pyruvate per minute at the specified temperature.[13]

o Dose-Response Curve for TEPP-46: To determine the half-maximal activation concentration
(AC50) of TEPP-46, plot the pyruvate kinase activity against the logarithm of the TEPP-46
concentration and fit the data to a sigmoidal dose-response curve. TEPP-46 has been
reported to have an AC50 of approximately 92 nM for PKM2.[5][6]

Data Presentation

Table 1: Example Data for TEPP-46 Activation of PKM2 in Cell Lysate
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TEPP-46 Conc. AA340/min (Mean =+ PKM2 Activity L
(M) SD) (UImg) % Activation
0 (Vehicle) 0.015 + 0.002 0.121 0
10 0.025 + 0.003 0.201 66.1
50 0.048 £ 0.004 0.386 219.0
100 0.075 £ 0.006 0.603 398.3
500 0.110 + 0.008 0.884 630.6
1000 0.115 £ 0.007 0.924 663.6
Visualizations
Signaling Pathway
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Caption: PKM2 signaling and the effect of TEPP-46.

Experimental Workflow
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Caption: Workflow for the pyruvate kinase activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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